Cas no 2098116-78-8 (2-(Aminomethyl)-2-fluoro-5-methylhexan-1-amine dihydrochloride)

• Product Name: 2-(Aminomethyl)-2-fluoro-5-methylhexan-1-amine dihydrochloride
• CAS No: 2098116-78-8
• MF: C₈H₂₁Cl₂FN₂
• MW: 235.170143842697
• CID: 4773271
• Update Time: 2023-08-17

2-(Aminomethyl)-2-fluoro-5-methylhexan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-2-fluoro-5-methylhexan-1-amine dihydrochloride
• 2-fluoro-2-(3-methylbutyl)propane-1,3-diamine;dihydrochloride
• 2-(Aminomethyl)-2-fluoro-5-methylhexan-1-amine dihydrochloride

• Inchi： 1S/C8H19FN2.2ClH/c1-7(2)3-4-8(9,5-10)6-11;;/h7H,3-6,10-11H2,1-2H3;2*1H
• InChI Key： SMBNSUBJFVXZAX-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(CN)(CN)CCC(C)C

Computed Properties

• Exact Mass: 234.1065822 g/mol
• Monoisotopic Mass: 234.1065822 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 100
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 235.17
• Topological Polar Surface Area: 52